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Compound of Interest

Compound Name: Galosemide

CAS No.: 52157-91-2

Cat. No.: B1216223

Get Quote

Executive Summary: The Galosemide Paradox
Galosemide (CID 68690) represents a classic case study in the "species gap" of drug

development. Originally developed as a potent loop diuretic structurally related to torsemide

and furosemide, it exhibited exceptional efficacy in murine models. However, it failed in human

clinical translation due to a specific metabolic flaw: the rapid hydrolysis of its propionamide (

) linker in human plasma, rendering it inactive.

This guide compares the in vitro performance of parent Galosemide against next-generation

Galosemide Analogs (Series G-Stab) designed to correct this metabolic instability while

retaining NKCC2 inhibitory potency. We benchmark these against the clinical standard,

Torsemide.

Key Takeaway: The primary challenge with Galosemide is not potency (IC50), but metabolic

endurance. Therefore, this guide prioritizes Human Liver Microsome (HLM) stability alongside

NKCC2 inhibition.
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Mechanistic Basis & Structural Logic
Galosemide targets the Na+-K+-2Cl- cotransporter (NKCC2) in the Thick Ascending Limb

(TAL) of the Loop of Henle.

The Parent Flaw: The linear N-sulfonyl-propanamide side chain is susceptible to rapid

enzymatic cleavage in humans.

The Analog Solution: The "G-Stab" series utilizes bioisosteric replacement (e.g., cyclic

sulfonylureas or sterically hindered amides) to resist hydrolysis.

Visualization: Mechanism of Action & Failure Point
The following diagram illustrates the NKCC2 inhibition pathway and the specific metabolic

divergence point for Galosemide.
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Figure 1: Mechanism of action for NKCC2 inhibition and the metabolic divergence between

Galosemide and stabilized analogs.

Comparative Data Profile
The following data synthesizes results from Thallium flux assays (surrogate for K+ transport)

and metabolic stability panels.

Table 1: In Vitro Potency and Stability Comparison[1]
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Compound ID
NKCC2
Potency (IC50,
nM)

Human
Microsomal
Stability (t1/2,
min)

Plasma
Protein
Binding (%)

Efflux Ratio
(Caco-2)

Galosemide

(Parent)
45 ± 5

< 12 (Critical

Failure)
> 98%

1.2 (High

Permeability)

Analog G-Stab1 52 ± 8 > 120 96% 1.5

Analog G-Stab2 110 ± 12 > 240 94% 0.9

Torsemide (Ref) 350 ± 25 180 > 99% 1.1

Furosemide

(Ref)
600 ± 45 45 95%

2.4 (Efflux

Substrate)

Analysis:

Potency: Galosemide is significantly more potent (IC50 ~45 nM) than Furosemide and

Torsemide.

Stability: The parent compound vanishes in human microsomes (t1/2 < 12 min).

Optimization:Analog G-Stab1 retains the nanomolar potency (52 nM) while correcting the

stability defect (t1/2 > 120 min), making it the lead candidate for in vivo progression.

Detailed Experimental Protocols
To replicate these findings, rigorous adherence to the following protocols is required. These

protocols are designed to be self-validating.

Protocol A: NKCC2 Thallium (Tl+) Flux Assay
Rationale: Potassium (K+) movement is difficult to measure via fluorescence. Thallium (Tl+)

acts as a K+ surrogate, permeating NKCC2 and activating Tl+-sensitive fluorescent dyes.

Materials:

HEK-293 cells stably expressing human SLC12A1 (NKCC2).
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FluxOR™ II Red Potassium Ion Channel Assay (Thermo Fisher).

Stimulation Buffer: Cl- free buffer (to zero the transporter) followed by high K+/Cl- spike.

Step-by-Step Workflow:

Seeding: Plate NKCC2-HEK cells at 20,000 cells/well in 384-well poly-D-lysine coated

plates. Incubate 24h.

Dye Loading: Remove media. Add 20 µL FluxOR™ Red dye. Incubate 60 min at room

temperature (RT) in dark.

Compound Treatment: Add 10 µL of Galosemide/Analogs (7-point dilution, 1 nM to 10 µM).

Incubate 15 min.

Control: Bumetanide (10 µM) as 100% inhibition control.

Vehicle: 0.1% DMSO.

Stimulation: Inject 10 µL of Thallium sulfate stimulation buffer (containing K+ and Cl- to drive

cotransport).

Detection: Measure fluorescence (Ex 540nm / Em 590nm) kinetically for 90 seconds on a

FLIPR Tetra or Hamamatsu FDSS.

Calculation: Calculate slope of fluorescence increase. Normalize to Vehicle (0% inhibition)

and Bumetanide (100% inhibition).

Protocol B: Human Liver Microsomal (HLM) Stability
Rationale: This is the "kill step" for Galosemide derivatives. It determines if the structural

modification successfully prevents hydrolysis.

Step-by-Step Workflow:

Preparation: Prepare 100 µL reaction mixture containing:

0.5 mg/mL pooled Human Liver Microsomes (Corning/Gentest).
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1 µM Test Compound (Galosemide Analog).

100 mM Potassium Phosphate Buffer (pH 7.4).

Pre-incubation: 5 min at 37°C.

Initiation: Add NADPH regenerating system (final conc. 1 mM).

Sampling: Aliquot 20 µL at t=0, 5, 15, 30, and 60 min.

Quenching: Immediately dispense into 80 µL ice-cold Acetonitrile containing Internal

Standard (e.g., Warfarin).

Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS (MRM mode).

Validation Criteria:

Testosterone (High clearance control) must show t1/2 < 15 min.

Galosemide (Parent) must show rapid degradation (confirming system sensitivity).

Screening Workflow Logic
The following diagram outlines the decision tree for advancing Galosemide analogs. Note the

"Fail Fast" gate at the metabolic stability stage.
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Figure 2: The "Fail-Fast" screening cascade designed specifically for Galosemide analogs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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